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Compound of Interest

Compound Name: MES MONOHYDRATE

Cat. No.: B1172083

An in-depth guide for researchers, scientists, and drug development professionals on the
solubility of 2-(N-morpholino)ethanesulfonic acid monohydrate (MES monohydrate) in
agueous and organic media.

Introduction

MES monohydrate is a zwitterionic buffer widely utilized in biological and biochemical
research due to its pKa of 6.1 at 25°C, which is near physiological pH.[1] Its utility in cell culture
media, electrophoresis, and protein purification is well-established.[2] A key physicochemical
property governing its application is its solubility. This technical guide provides a
comprehensive overview of the solubility of MES monohydrate in water and other common
solvents, presents a detailed experimental protocol for solubility determination, and outlines a
logical workflow for solubility assessment.

Data Presentation: Solubility of MES Monohydrate

The following table summarizes the quantitative solubility data for MES monohydrate in
various solvents. MES is characterized by its high solubility in water and minimal solubility in
most organic solvents.[3][4]
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Temperature . .
Solvent °C) Solubility Molarity (M) Reference(s)
Saturated
Water 0 solution is ~0.65 ~0.65 [5][6]
M
0.5 M, clear
Water 20 ) 0.5 [718]
solution
Water 20 =100 mg/mL >0.469 [3]
Water Not Specified 310 g/L ~1.45 [91[10]
8.75 mg/mL
Dimethyl (requires
Sulfoxide Not Specified sonication and ~0.041 [3]
(DMSO) warming to
60°C)
Solubility
Ethanol . . .
determined in Not specified for
(aqueous 25 [11]
) agueous ethanol pure ethanol
solutions) )
solutions
) Generally has
Other Organic N o ]
Not Specified minimum Not Applicable [31[4]
Solvents
solubility

Note: The molecular weight of MES monohydrate is 213.25 g/mol .[6]

Experimental Protocols: Determination of Solubility

The most common method for determining the equilibrium solubility of a compound is the

shake-flask method.[1] This procedure involves saturating a solvent with the solute and then

measuring the concentration of the dissolved substance.

Objective: To determine the equilibrium solubility of MES monohydrate in a given solvent at a

specific temperature.
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Materials:

MES monohydrate powder

e Solvent of interest (e.g., deionized water, ethanol)

o Glass flasks or vials with airtight stoppers

» Shaking incubator or orbital shaker with temperature control
e Centrifuge

o Syringe filters (e.g., 0.22 um)

e Analytical balance

o Apparatus for quantitative analysis (e.g., UV-Vis spectrophotometer, HPLC)
¢ Volumetric flasks and pipettes

Procedure:

o Preparation of Supersaturated Solution:

o Add an excess amount of MES monohydrate to a flask containing the solvent of interest.
The excess solid should be clearly visible.

o Seal the flask to prevent solvent evaporation.
» Equilibration:
o Place the flask in a shaking incubator set to the desired temperature.

o Agitate the mixture for a predetermined period (typically 24-48 hours) to ensure
equilibrium is reached. The agitation ensures that the solvent is continuously in contact
with the solid.

e Phase Separation:
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o After equilibration, allow the undissolved solid to settle.

o To separate the saturated solution from the excess solid, centrifuge the sample at a
controlled temperature.

o Alternatively, let the solid settle by gravity.

o Sample Collection and Preparation:
o Carefully withdraw an aliquot of the clear supernatant using a pipette.

o To remove any remaining solid particles, filter the aliquot through a syringe filter into a
clean vial.

e Quantitative Analysis:

o Accurately dilute the filtered saturated solution with the solvent to a concentration that falls
within the linear range of the analytical method.

o Determine the concentration of MES monohydrate in the diluted solution using a
validated analytical technique such as UV-Vis spectrophotometry or HPLC.

o Calculation:

o Calculate the solubility of MES monohydrate in the original saturated solution by
accounting for the dilution factor. The solubility is typically expressed in units of g/L,
mg/mL, or M (mol/L).

Mandatory Visualization: Experimental and Logical
Workflows

The following diagrams illustrate the key workflows in solubility determination.
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Caption: Workflow for the shake-flask solubility determination method.
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Caption: Logical decision-making process for solubility assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172083#solubility-of-mes-monohydrate-in-water-
and-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://m.yunbangpharm.com/news/solubility-of-2-morpholineethanesulfonic-acid-mes-monohydrate-187663.html
https://www.hbdsbio.com/solubility-of-2-morpholine-ethanesulfonic-acid-mes-monohydrate.html
https://www.hbdsbio.com/solubility-of-2-morpholine-ethanesulfonic-acid-mes-monohydrate.html
https://biospectra.us/mes-monohydrate-low-pvs-gmp-excipient-grade-mesm-3222
https://www.biospectra.us/mes_monohydrate_excipient_gmp
https://www.researchgate.net/publication/263950581_Solubility_and_Phase_Separation_of_2-N-Morpholinoethanesulfonic_Acid_MES_and_4-N-Morpholinobutanesulfonic_Acid_MOBS_in_Aqueous_14-Dioxane_and_Ethanol_Solutions
https://www.benchchem.com/product/b1172083#solubility-of-mes-monohydrate-in-water-and-other-solvents
https://www.benchchem.com/product/b1172083#solubility-of-mes-monohydrate-in-water-and-other-solvents
https://www.benchchem.com/product/b1172083#solubility-of-mes-monohydrate-in-water-and-other-solvents
https://www.benchchem.com/product/b1172083#solubility-of-mes-monohydrate-in-water-and-other-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172083?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

